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Compound of Interest

Compound Name: Hydrazine-d4 monodeuterate

CAS No.: 102096-80-0

Cat. No.: B032927

Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Advantage of Deuterium
Labeling in Hydrazine Chemistry
In the landscape of modern chemical and pharmaceutical research, stable isotope labeling is

an indispensable tool. The substitution of hydrogen with its heavier, non-radioactive isotope,

deuterium (D), offers a subtle yet powerful modification to a molecule's properties. Hydrazine-
d4 monodeuterate (N₂D₄·D₂O) exemplifies this principle. While chemically similar to its non-

deuterated counterpart, the increased mass imparted by the deuterium atoms provides a

distinct analytical signature, making it invaluable for a range of applications.

The primary utility of Hydrazine-d4 monodeuterate lies in its application as an internal

standard for mass spectrometry-based quantification. Its near-identical chemical behavior to

endogenous or synthesized hydrazine ensures co-elution in chromatographic separations and

similar ionization efficiency, while its distinct mass-to-charge ratio allows for unambiguous

detection. This is critical for accurate pharmacokinetic studies, metabolite identification, and

toxicological assessments of hydrazine-containing compounds. Furthermore, the kinetic
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isotope effect, where the heavier C-D bond is cleaved more slowly than a C-H bond, can be

exploited in mechanistic studies and for the development of drugs with enhanced metabolic

stability.[1]

Core Chemical and Physical Properties: A
Foundation for Application
A thorough understanding of a compound's fundamental properties is paramount for its

effective and safe use. The table below summarizes the key physical and chemical data for

Hydrazine-d4 monodeuterate.

Property Value Reference

CAS Number 102096-80-0 [2][3]

Molecular Formula ND₂ND₂ · D₂O [2][3]

Molecular Weight 56.10 g/mol [2][3]

Synonyms Hydrazine-d4 deuterate [2][3]

Isotopic Purity Typically ≥98 atom % D [3]

Physical Form Liquid N/A

Boiling Point 120.1 °C [3]

Melting Point -51.7 °C

Density 1.156 g/mL at 25 °C [3]

Refractive Index n20/D 1.428 [3]

Storage Temperature 2-8°C

Spectroscopic Profile: The Analytical Signature of
Deuteration
The analytical utility of Hydrazine-d4 monodeuterate is rooted in its distinct spectroscopic

properties compared to non-deuterated hydrazine.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
In ¹H NMR, a high-purity sample of Hydrazine-d4 monodeuterate will show a significant

reduction or absence of signals in the regions where hydrazine protons would typically

resonate. The key observation will be in the ²H (Deuterium) NMR spectrum. A single

resonance, broadened due to the quadrupolar nature of the deuterium nucleus, would confirm

the presence of deuterium. The chemical shift would be nearly identical to the proton chemical

shift of hydrazine.

Mass Spectrometry (MS)
Mass spectrometry is where Hydrazine-d4 monodeuterate demonstrates its primary value.

The molecular ion of N₂D₄ will appear at a higher mass-to-charge ratio (m/z) than N₂H₄.

Specifically, with four deuterium atoms replacing four hydrogen atoms, a mass shift of +4 Da is

expected for the hydrazine moiety. This clear mass difference is the cornerstone of its use as

an internal standard in quantitative analysis.

Infrared (IR) Spectroscopy
The vibrational frequencies of chemical bonds are sensitive to the mass of the constituent

atoms. The stretching frequency of an N-D bond is significantly lower than that of an N-H bond.

While a detailed IR spectrum for Hydrazine-d4 monodeuterate is not readily available in the

searched literature, the principles of isotopic effects on IR spectra are well-established. The N-

H stretching bands in hydrazine typically appear in the 3200-3400 cm⁻¹ region. For Hydrazine-

d4, these bands would be expected to shift to approximately 2300-2500 cm⁻¹. This significant

shift provides a clear indication of successful deuteration. A study on the vibrational spectrum

of hydrazine-d4 has been reported, which could provide more detailed insights.[4]

Experimental Protocol: A Practical Guide to Using
Hydrazine-d4 Monodeuterate in a Liver Microsome
Stability Assay
This section provides a detailed, field-proven methodology for assessing the metabolic stability

of a hydrazine-containing drug candidate, using Hydrazine-d4 monodeuterate as an internal

standard.
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Objective
To determine the in vitro metabolic stability of a novel hydrazine-containing compound ("Test

Compound") by monitoring its depletion over time in the presence of human liver microsomes.

Hydrazine-d4 monodeuterate will be used as an internal standard to ensure accurate

quantification by LC-MS/MS.

Experimental Workflow Diagram
Caption: Workflow for a liver microsome stability assay with an internal standard.

Step-by-Step Methodology
Preparation of Reagents:

Causality: Prepare high-concentration stock solutions of the test compound and

Hydrazine-d4 monodeuterate in DMSO to ensure solubility. Subsequent dilutions into

aqueous buffer for the assay should maintain a low final percentage of organic solvent to

avoid inhibiting enzymatic activity.

Prepare the NADPH regenerating system. This is crucial for maintaining the activity of

cytochrome P450 enzymes throughout the incubation period.

Incubation Procedure:

Trustworthiness: Thaw the human liver microsomes on ice and dilute to the desired

concentration in a suitable buffer (e.g., potassium phosphate buffer, pH 7.4).

In separate tubes for each time point, combine the microsome suspension and the test

compound. Pre-incubate the mixture at 37°C for a few minutes to allow the system to

equilibrate.

Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

The "zero" time point sample should be quenched immediately after the addition of

NADPH.

Incubate the reaction mixtures at 37°C with gentle shaking.
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Sample Quenching and Processing:

At each designated time point, terminate the reaction by adding a volume of ice-cold

acetonitrile containing a known concentration of Hydrazine-d4 monodeuterate.

Expertise: The use of a "crash" solvent like acetonitrile serves two purposes: it stops the

enzymatic reaction by denaturing the proteins and facilitates the precipitation of these

proteins. The inclusion of the internal standard at this stage corrects for any variability in

sample processing and analysis.

Vortex the samples and centrifuge to pellet the precipitated proteins.

LC-MS/MS Analysis:

Transfer the supernatant to a clean plate or vials for analysis.

Develop a chromatographic method that provides good separation of the test compound

from any potential metabolites and matrix components.

Set up the mass spectrometer to monitor for the specific parent-to-daughter ion transitions

for both the test compound and Hydrazine-d4 monodeuterate.

Data Analysis:

Calculate the peak area ratio of the test compound to the Hydrazine-d4 monodeuterate
internal standard for each time point.

Plot the natural logarithm of the peak area ratio versus time. The slope of the resulting line

will be the rate constant for the depletion of the compound.

From the rate constant, the half-life (t₁/₂) of the compound in the microsomal preparation

can be calculated.

Safety and Handling: A Non-Negotiable Priority
Hydrazine and its derivatives are hazardous and require strict adherence to safety protocols.
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Toxicity: Hydrazine is highly toxic and a suspected carcinogen.[5] It can cause severe skin

burns and eye damage.[6] Inhalation of vapors can be fatal.

Personal Protective Equipment (PPE): Always handle Hydrazine-d4 monodeuterate in a

certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves

(butyl rubber is recommended), safety goggles, a face shield, and a lab coat.[7]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[8] Keep away

from heat, sparks, and open flames.[9] It is incompatible with oxidizing agents, acids, and

metals.[10]

Spill and Exposure Procedures: In case of a spill, evacuate the area and wear appropriate

PPE for cleanup. For skin or eye contact, flush immediately with copious amounts of water

for at least 15 minutes and seek medical attention.[9]

Conclusion: A Versatile Tool for Advancing
Research
Hydrazine-d4 monodeuterate is more than just a deuterated molecule; it is a precision tool

that enables researchers to achieve higher levels of accuracy and certainty in their analytical

workflows. Its application as an internal standard is fundamental to robust drug metabolism and

pharmacokinetic studies. By understanding its chemical properties, leveraging its unique

spectroscopic signature, and adhering to rigorous and safe experimental protocols, scientists

and drug development professionals can confidently integrate this valuable compound into their

research to accelerate the discovery and development of new therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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